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The table below summarizes the mass spectrometry instrumentation and key spectral data for daturaolone as

reported in the scientific literature.

Aspect Reported Data

Instrumentation Jeol-JMS-HX-110 mass spectrometer; Finnigan MAT-312 and
MAT-95 XP [1].

Ionization Mode Electron Impact (EI) and High-Resolution Electron Impact (HR-EI-
MS) [1].

Measured Ions Given in m/z (%) [1].

Characteristic IR Bands (KBr,
cm⁻¹)

1599 (C=C), 1699 (C=O), 2918 [2].

Experimental Workflow for Isolation and
Characterization

The mass spectrometry analysis is typically one part of a broader process to isolate and fully characterize

daturaolone. The following diagram outlines the general workflow described across multiple studies:

General workflow for daturaolone isolation and characterization
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The specific protocols for extraction and isolation are as follows:

Extraction and Fractionation: Dried and powdered plant material (e.g., fruits of Datura metel or
barks of Pistacia integerrima) is typically subjected to cold maceration with methanol [1] [3] [2]. The

crude methanolic extract is then suspended in water and successively partitioned with solvents of
increasing polarity, such as n-hexane, chloroform, and ethyl acetate [1] [2].

Isolation and Purification: The chloroform fraction is often identified via Thin-Layer Chromatography
(TLC) as containing the target compounds. This fraction is then subjected to normal-phase silica gel

column chromatography, eluted with a gradient of n-hexane and ethyl acetate [1] [3] [2]. Numerous
fractions are collected and combined based on TLC profiles. Daturaolone is ultimately obtained as

white crystals through repeated chromatography and recrystallization from solvent mixtures like n-
hexane and ethyl acetate [1] [3].

Key Technical Context

For comprehensive characterization, mass spectrometry is used alongside other techniques. One study

reported using a suite of spectroscopic methods including ¹H-NMR, ¹³C-NMR, HMBC, HMQC, NOESY,

COSY, HREI-MS, and IR [1]. The structure of daturaolone was confirmed by X-ray crystallography [1]

[3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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